Cas no 2680762-05-2 (benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate)

• Product Name: benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate
• CAS No: 2680762-05-2
• MF: C₁₅H₁₃BrFNO₂
• MW: 338.171626806259
• CID: 5624240
• PubChem ID: 165933217
• Update Time: 2025-10-31

benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate
• EN300-28296689
• 2680762-05-2

• Inchi： 1S/C15H13BrFNO2/c1-10-7-8-12(17)13(16)14(10)18-15(19)20-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： CBYXUVHAAWZQNL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 337.01137g/mol
• Monoisotopic Mass: 337.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate

Comprehensive Overview of Benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate (CAS No. 2680762-05-2)

Benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate (CAS No. 2680762-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, fluoro, and methyl substitutions, serves as a key intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a carbamate functional group, makes it particularly valuable for applications in drug discovery and material science.

In recent years, the demand for halogenated aromatic compounds like Benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in creating biologically active molecules, which are essential for developing new therapeutics. Researchers are particularly interested in how the fluoro and bromo substituents influence the compound's reactivity and binding affinity, making it a hot topic in medicinal chemistry.

Another area of interest is the compound's potential role in agrochemical innovation. The presence of both halogen and methyl groups enhances its ability to act as a precursor for pesticides and herbicides. With the growing focus on sustainable agriculture, scientists are exploring how Benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate can contribute to the development of environmentally friendly crop protection agents. This aligns with the broader trend of green chemistry, where minimizing environmental impact is a priority.

From a synthetic chemistry perspective, the compound's stability and solubility properties are frequently discussed. Its benzyl group offers advantages in terms of protecting group chemistry, while the carbamate moiety provides a handle for further functionalization. These features make it a valuable building block for organic synthesis, particularly in the construction of heterocyclic frameworks. As such, it is often featured in academic literature and patent applications related to drug design and material engineering.

In the context of analytical chemistry, Benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate is also a subject of method development studies. Techniques like HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. These methods are critical for ensuring the compound's suitability in high-stakes applications, such as pharmaceutical manufacturing. The compound's distinct spectral signatures, attributed to its halogen and methyl groups, facilitate its identification and quantification in complex mixtures.

Looking ahead, the compound's relevance is expected to grow as research into targeted therapies and precision agriculture expands. Its modular structure allows for tailored modifications, enabling scientists to fine-tune its properties for specific applications. Whether in the realm of small-molecule drugs or advanced materials, Benzyl N-(2-bromo-3-fluoro-6-methylphenyl)carbamate (CAS No. 2680762-05-2) remains a cornerstone of modern chemical innovation.